Cas no 114669-11-3 (Benzaldehyde,3-amino-4-mercapto-)
114669-11-3 structure
Product Name:Benzaldehyde,3-amino-4-mercapto-
CAS No:114669-11-3
MF:C7H7NOS
MW:153.201580286026
CID:130410
PubChem ID:14206994
Update Time:2025-04-19
Benzaldehyde,3-amino-4-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-amino-4-mercapto-
- 3-amino-4-sulfanylbenzaldehyde
- Benzaldehyde, 3-amino-4-mercapto- (9CI)
- 114669-11-3
- 3-Amino-4-mercaptobenzaldehyde
- DTXSID40557427
- SCHEMBL6517219
-
- Inchi: 1S/C7H7NOS/c8-6-3-5(4-9)1-2-7(6)10/h1-4,10H,8H2
- InChI Key: HDDSZPGQRRVXCR-UHFFFAOYSA-N
- SMILES: SC1=CC=C(C=O)C=C1N
Computed Properties
- Exact Mass: 153.02491
- Monoisotopic Mass: 153.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 43.09
Benzaldehyde,3-amino-4-mercapto- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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